4-Hydroxy-3'-methylbenzophenone
Cat. No. B1629899
M. Wt: 212.24 g/mol
InChI Key: SONRRMLXSPQLND-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[B:21]([Br:22])([Br:23])[Br:24].[CH3:1][O:2][c:3]1[cH:4][cH:5][c:6]([C:9](=[O:10])[c:11]2[cH:12][c:13]([CH3:17])[cH:14][cH:15][cH:16]2)[cH:7][cH:8]1.[Cl:18][CH2:19][Cl:20].[Cl:26][CH2:27][Cl:28].[OH2:25]>>[OH:2][c:3]1[cH:4][cH:5][c:6]([C:9](=[O:10])[c:11]2[cH:12][c:13]([CH3:17])[cH:14][cH:15][cH:16]2)[cH:7][cH:8]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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|
Type
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reactant
|
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Smiles
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BrB(Br)Br
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Name
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Quantity
|
Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1ccc(C(=O)c2cccc(C)c2)cc1
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
ClCCl
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
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Smiles
|
ClCCl
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
O
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Outcomes
Product
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Name
|
|
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Type
|
product
|
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Smiles
|
Cc1cccc(C(=O)c2ccc(O)cc2)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
